Cas no 1384782-80-2 (6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine)

• Product Name: 6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine
• CAS No: 1384782-80-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5208810
• PubChem ID: 71756022
• Update Time: 2025-10-29

6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-methanamine, 3,4-dihydro-6-(1-methylethyl)-
• 6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine

• Inchi： 1S/C9H17NO/c1-7(2)9-8(6-10)4-3-5-11-9/h7H,3-6,10H2,1-2H3
• InChI Key： UANMTMYQGKAAED-UHFFFAOYSA-N
• SMILES： C1OC(C(C)C)=C(CN)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds Oxacyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds

Additional information on 6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine

6-(Propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine: A Comprehensive Overview

6-(Propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine, also known by its CAS number 1384782-80-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyran ring system with a propan-2-yl group and a methanamine substituent. The presence of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 6-(Propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine involves a series of well-established organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyran ring system, thereby reducing reaction times and improving yields.

In terms of chemical properties, this compound exhibits notable stability under various conditions, making it suitable for use in diverse environments. Its solubility in common organic solvents and its ability to form stable complexes with metal ions have been extensively studied. These properties are particularly valuable in the development of new materials for catalysis and drug delivery systems.

The application of 6-(Propan-2-yl)-3,4-dihydro-2H-pyran-5-ylmethanamine in drug design has garnered significant attention due to its potential as a bioisostere in medicinal chemistry. By replacing certain functional groups with structurally similar moieties, researchers have demonstrated that this compound can modulate the pharmacokinetic profiles of drugs without compromising their efficacy. Recent studies have highlighted its role in enhancing the bioavailability of certain therapeutic agents.

In addition to its pharmacological applications, this compound has found utility in polymer chemistry. Its ability to act as a building block for constructing complex polymeric networks has been explored in recent research. For example, scientists have utilized it as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

The latest research on 6-(Propan-2-yl)-3,4-dihydro-2H-pyran-5-yli...methanamine has focused on its role in asymmetric catalysis. By incorporating chiral auxiliary groups into its structure, researchers have developed enantioselective catalysts for various organic transformations. These catalysts have shown exceptional performance in asymmetric reductions and aldol reactions, offering new avenues for the synthesis of chiral molecules.

In conclusion, 6-(Propan